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This technical support center provides clinicians, researchers, and drug development
professionals with a comprehensive guide to the Developmental Coordination Disorder
Questionnaire (DCDQ), a key screening tool for Developmental Coordination Disorder (DCD).

Frequently Asked Questions (FAQS)

1. What is the Developmental Coordination Disorder Questionnaire (DCDQ)?

The Developmental Coordination Disorder Questionnaire (DCDQ) is a parent-completed
guestionnaire designed to screen for motor coordination difficulties in children.[1][2] The current
version, known as the DCDQ'07, is a revised and more psychometrically robust instrument
intended for use with children aged 5 to 15 years.[1][3] It is a valuable tool to help identify
children who may have DCD.[2][4]

2. Who should complete the DCDQ?

The DCDQ was developed and validated for completion by parents, as they are typically most
familiar with their child's motor performance in everyday activities.[2][4] While some clinicians
and researchers have experimented with having teachers or both parents complete the
guestionnaire, the scoring system was developed based on parental responses.[2][4] If multiple
perspectives are sought, it is recommended that the parent and teacher complete the form
together.[3]

3. How is the DCDQ'07 structured?
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The DCDQ'07 consists of 15 items that are grouped into three factors:[2][4]
o Control During Movement: Assesses motor control while the child or an object is in motion.

e Fine Motor and Handwriting: Focuses on tasks requiring fine motor skills and handwriting
abilities.

e General Coordination: Evaluates overall coordination in various activities.
4. How is the DCDQ scored?

To score the DCDQ'07, you must first calculate the child's chronological age. Then, sum the
responses for all 15 items to obtain a total score, which will range from 15 to 75. This total
score is then compared to age-specific cutoff scores to determine if there is an indication of or
suspicion for DCD.[3][5]

Troubleshooting Guide

Q: What if a parent leaves some questions on the DCDQ unanswered?

A: The administration manual does not provide specific instructions for handling missing data. It
is recommended to follow up with the parent to see if they can provide a response for the
unanswered items. If this is not possible, the questionnaire's validity for that child may be
compromised, and this should be noted in the clinical report.

Q: How should I interpret a score that falls on the borderline between "Indication of, or Suspect
for, DCD" and "Probably not DCD"?

A: A borderline score should be interpreted with caution. It is important to consider other
factors, such as the clinician's observations, the child's developmental history, and information
from other assessments. In such cases, further motor testing is recommended to clarify the
child's motor coordination abilities.[2]

Q: Can the DCDQ be used for children with other developmental conditions, such as ADHD?

A: Yes, the DCDQ can be used with children who have other developmental conditions.[3]
Research has shown that the presence of ADHD was not associated with the DCDQ'07 score,
indicating little bias when using the questionnaire with this population.[3] The results, in
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conjunction with other test findings, can help differentiate between motor coordination

challenges and difficulties related to inattention.[3]

Data Presentation

Table 1. DCDQ'07 Interpretation of Total Scores

Indication of or Suspect

Chronological Age
for DCD (DCDQ Score)

Probably Not DCD (DCDQ
Score)

5 years 0 months to 7 years 11

15 to 46 4710 75
months
8 years 0 months to 9 years 11

15to 55 56 to 75
months
10 years 0 months to 15 years

15 to 57 58 to 75

0 months

Source: Adapted from the DCDQ'07 Administration Manual.[3][5]

Table 2: Sensitivity and Specificity of the DCDQ'07

Age Group Sensitivity Specificity
5 years 0 months to 7 years 11

75.0% 71.4%
months
8 years 0 months to 9 years 11

88.6% 66.7%
months
10 years 0 months to 15 years

88.5% 75.6%
0 months
Overall (adjusted for age) 84.6% 70.8%

Source: DCDQ'07 Administration Manual.[3]

Experimental Protocols
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Methodology for Utilizing the DCDQ'07

e Obtain Consent: Obtain informed consent from the child's parent or legal guardian before
administering the questionnaire.

e Provide Instructions: Clearly explain the purpose of the questionnaire to the parent. Instruct
them to compare their child's motor performance to that of their peers using the 5-point Likert
scale for each of the 15 items.[2][4]

e Ensure Completion: Encourage the parent to answer all questions.

» Calculate Chronological Age: Accurately calculate the child's chronological age in years and
months as of the date of questionnaire completion.[5][6]

e Score the Questionnaire: Sum the scores for each of the 15 items to get a total score.[5]

« Interpret the Score: Compare the total score to the appropriate age-related cutoff scores in
Table 1 to determine if the result is an "Indication of, or Suspect for, DCD" or "Probably not
DCD".[3][4][5]

« Integrate with Other Findings: The DCDQ is a screening tool and should not be used in
isolation for diagnosis.[2][4] An indication of DCD on the questionnaire fulfills the requirement
for Criterion B of the DSM-5 diagnostic criteria for DCD.[2][4] However, a comprehensive
assessment by a qualified professional is necessary for a formal diagnosis.[7] This includes
standardized motor testing and a thorough developmental history.

Visualizations
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Caption: DCDQ'07 interpretation workflow for clinicians.
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Caption: Role of DCDQ in DCD diagnostic criteria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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